Cas no 20101-88-6 (3-(dimethylamino)propanamide)
3-(Dimethylamino)propanamide is a versatile intermediate in organic synthesis, characterized by its reactive amide and tertiary amine functional groups. This compound is particularly valuable in pharmaceutical and agrochemical applications, where it serves as a precursor for the synthesis of active ingredients. Its dual functionality allows for efficient derivatization, enabling the introduction of dimethylamino and carboxamide moieties into target molecules. The compound exhibits good solubility in polar organic solvents, facilitating its use in various reaction conditions. Its stability under standard handling conditions and compatibility with a range of reagents make it a practical choice for complex synthetic pathways.
3-(dimethylamino)propanamide structure
Product Name:3-(dimethylamino)propanamide
CAS No:20101-88-6
MF:C5H12N2O
MW:116.161581039429
CID:2102067
PubChem ID:11330431
Update Time:2025-05-27
3-(dimethylamino)propanamide Chemical and Physical Properties
Names and Identifiers
-
- Propanamide, 3-(dimethylamino)-
- 3-(dimethylamino)propanamide
- 20101-88-6
- G44557
- Z168912842
- 818-247-5
- SCHEMBL177426
- SCHEMBL25812974
- EN300-1259123
- CS-0231943
- AKOS009086831
- 3-(dimethylamino) propanamide
-
- MDL: MFCD04343934
- Inchi: 1S/C5H12N2O/c1-7(2)4-3-5(6)8/h3-4H2,1-2H3,(H2,6,8)
- InChI Key: NIXQLMVKRBUSPF-UHFFFAOYSA-N
- SMILES: O=C(CCN(C)C)N
Computed Properties
- Exact Mass: 116.094963011g/mol
- Monoisotopic Mass: 116.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 80.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 46.3Ų
3-(dimethylamino)propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1259123-0.05g |
3-(dimethylamino)propanamide |
20101-88-6 | 95% | 0.05g |
$88.0 | 2023-07-10 | |
| Enamine | EN300-1259123-0.1g |
3-(dimethylamino)propanamide |
20101-88-6 | 95% | 0.1g |
$132.0 | 2023-07-10 | |
| Enamine | EN300-1259123-0.25g |
3-(dimethylamino)propanamide |
20101-88-6 | 95% | 0.25g |
$188.0 | 2023-07-10 | |
| Enamine | EN300-1259123-0.5g |
3-(dimethylamino)propanamide |
20101-88-6 | 95% | 0.5g |
$353.0 | 2023-07-10 | |
| Enamine | EN300-1259123-1.0g |
3-(dimethylamino)propanamide |
20101-88-6 | 95% | 1.0g |
$470.0 | 2023-07-10 | |
| Enamine | EN300-1259123-2.5g |
3-(dimethylamino)propanamide |
20101-88-6 | 95% | 2.5g |
$923.0 | 2023-07-10 | |
| Enamine | EN300-1259123-5.0g |
3-(dimethylamino)propanamide |
20101-88-6 | 95% | 5.0g |
$1364.0 | 2023-07-10 | |
| Enamine | EN300-1259123-10.0g |
3-(dimethylamino)propanamide |
20101-88-6 | 95% | 10.0g |
$2024.0 | 2023-07-10 | |
| Aaron | AR002DUW-50mg |
Propanamide, 3-(dimethylamino)- |
20101-88-6 | 95% | 50mg |
$146.00 | 2025-01-21 | |
| Aaron | AR002DUW-100mg |
Propanamide, 3-(dimethylamino)- |
20101-88-6 | 95% | 100mg |
$207.00 | 2025-01-21 |
3-(dimethylamino)propanamide Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
20101-88-6 (3-(dimethylamino)propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk